Cas no 82424-59-7 (methyl 4-amino-3-(4-chlorophenyl)isothiazole-5-carboxylate)

• Product Name: methyl 4-amino-3-(4-chlorophenyl)isothiazole-5-carboxylate
• CAS No: 82424-59-7
• MF: C₁₁H₉ClN₂O₂S
• MW: 268.719360113144
• CID: 2803547
• Update Time: 2025-07-02

methyl 4-amino-3-(4-chlorophenyl)isothiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-(4-chlorophenyl)-1,2-thiazole-5-carboxylate
• methyl 4-amino-3-(4-chlorophenyl)isothiazole-5-carboxylate
• 4-amino-3-(4-chloro-phenyl)-isothiazole-5-carboxylic acid methyl ester

• Inchi： 1S/C11H9ClN2O2S/c1-16-11(15)10-8(13)9(14-17-10)6-2-4-7(12)5-3-6/h2-5H,13H2,1H3
• InChI Key： RWOYZGJEZNTZJG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(=C(C(=O)OC)SN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• XLogP3: 3.3
• Topological Polar Surface Area: 93.4

Additional information on methyl 4-amino-3-(4-chlorophenyl)isothiazole-5-carboxylate

Comprehensive Overview of Methyl 4-Amino-3-(4-Chlorophenyl)Isothiazole-5-Carboxylate (CAS No. 82424-59-7)

Methyl 4-amino-3-(4-chlorophenyl)isothiazole-5-carboxylate (CAS No. 82424-59-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique isothiazole core and 4-chlorophenyl substitution, serves as a key intermediate in the synthesis of bioactive molecules. Its molecular structure combines a carboxylate ester functionality with an amino group, making it a versatile building block for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like methyl 4-amino-3-(4-chlorophenyl)isothiazole-5-carboxylate has surged due to their role in developing novel antimicrobial agents and anti-inflammatory drugs. Researchers are particularly interested in its potential to modulate enzyme activity, a topic frequently searched in academic databases and AI-driven platforms. The compound’s CAS No. 82424-59-7 is often queried alongside terms such as "synthetic pathways" and "structure-activity relationships," reflecting its relevance in modern medicinal chemistry.

From a synthetic perspective, methyl 4-amino-3-(4-chlorophenyl)isothiazole-5-carboxylate is synthesized via multi-step organic reactions, including cyclization and esterification. Its 4-chlorophenyl moiety enhances lipophilicity, a property critical for improving drug bioavailability—a hot topic in pharmacokinetic optimization. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to validate its purity, addressing common user queries about quality control in fine chemical production.

The compound’s applications extend beyond pharmaceuticals. In agrochemical research, derivatives of isothiazole are explored for their pesticidal activity, aligning with global trends toward sustainable crop protection. Environmental scientists also investigate its degradation pathways, responding to public concerns about chemical persistence and ecotoxicity. These interdisciplinary connections make CAS No. 82424-59-7 a recurring subject in both academic literature and industrial patents.

Innovations in green chemistry have further propelled interest in this compound. Researchers seek eco-friendly synthesis methods, such as catalytic reactions or solvent-free conditions, to reduce waste generation. Such advancements resonate with the growing emphasis on ESG (Environmental, Social, and Governance) compliance in chemical manufacturing, a frequently searched term in business and scientific forums.

In conclusion, methyl 4-amino-3-(4-chlorophenyl)isothiazole-5-carboxylate (CAS No. 82424-59-7) exemplifies the intersection of synthetic chemistry and applied science. Its structural features and functional groups enable diverse applications, from drug design to agricultural innovation. As research continues to uncover its potential, this compound remains a focal point for scientists addressing pressing challenges in health and sustainability.